2-(1,3-benzodioxol-5-yl)-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-7-methyl-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H16N2O3S/c1-9-2-4-11-14(6-9)24-18-15(11)17(21)19-16(20-18)10-3-5-12-13(7-10)23-8-22-12/h3,5,7,9H,2,4,6,8H2,1H3,(H,19,20,21)
• InChI Key: LXLSMGYPVCDOOL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC3=C2C(=O)NC(=N3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C18H16N2O3S
• Molecular Weight: 340.4 g/mol

Description

The compound is part of a broader class of heterocyclic compounds that contain both benzothiophene and pyrimidinone units. These compounds are of interest due to their diverse chemical properties and potential applications in pharmaceuticals, materials science, and as intermediates in organic synthesis.

Synthesis Analysis

A versatile compound, 2,3,5,6,7,8-hexahydro-3-amino-2-thioxo[1]benzothieno[2,3-d]pyrimidin-4(1H)-one, was synthesized from ethyl 4,5,6,7-tetrahydro-2-isothiocyanato-1-benzothiophene-3-carboxylate. Derivatives of a heterocyclic system with a 1,3,4-thiadiazine ring were obtained, highlighting a method that could potentially be adapted for the synthesis of the target compound (Santagati et al., 1993).

Molecular Structure Analysis

X-ray characterization provided insights into the crystal and molecular structure of a closely related compound, revealing significant details about bond lengths, angles, and molecular conformation, which can be foundational for understanding the physical and chemical properties of similar compounds (Ziaulla et al., 2012).

Chemical Reactions and Properties

Reactions involving benzothiophene and pyrimidinone derivatives often include nucleophilic addition, cyclization, and substitution reactions that can significantly alter the molecule's properties. The versatility of these compounds in chemical reactions underlines their potential utility in designing novel molecules with desired properties.

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are influenced by the molecular structure of the compound. For instance, the crystal and molecular structure analysis of a related compound provided insights into its solid-state properties, including intermolecular interactions that can affect its melting point and solubility (Ziaulla et al., 2012).